Cas no 2193937-96-9 (N-(1-benzofuran-2-yl)methyl-N-methylprop-2-enamide)

N-(1-benzofuran-2-yl)methyl-N-methylprop-2-enamide is a synthetic organic compound featuring a benzofuran core linked to a methylprop-2-enamide moiety. This structure confers potential reactivity and versatility in chemical synthesis, particularly in polymer and pharmaceutical applications. The presence of the benzofuran group enhances stability and may contribute to unique electronic properties, while the acrylamide functionality offers opportunities for further functionalization, such as polymerization or cross-linking. Its well-defined molecular architecture makes it suitable for research in medicinal chemistry, material science, and agrochemical development. The compound’s purity and structural specificity ensure reproducibility in experimental settings, supporting its use as a key intermediate in specialized synthetic pathways.

N-(1-benzofuran-2-yl)methyl-N-methylprop-2-enamide structure

2193937-96-9 structure

Product Name:N-(1-benzofuran-2-yl)methyl-N-methylprop-2-enamide

CAS No:2193937-96-9

MF:C₁₃H₁₃NO₂

MW:215.247823476791

CID:5409706

PubChem ID:132306394

Update Time:2025-05-21

N-(1-benzofuran-2-yl)methyl-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

- N-(2-Benzofuranylmethyl)-N-methyl-2-propenamide
- N-(1-benzofuran-2-yl)methyl-N-methylprop-2-enamide
- Inchi： 1S/C13H13NO2/c1-3-13(15)14(2)9-11-8-10-6-4-5-7-12(10)16-11/h3-8H,1,9H2,2H3
- InChI Key： MUSGBLIMKGJDLC-UHFFFAOYSA-N
- SMILES： C(N(CC1=CC2=CC=CC=C2O1)C)(=O)C=C

Experimental Properties

Density: 1.144±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 392.7±25.0 °C(Predicted)
pka: -0.99±0.70(Predicted)

N-(1-benzofuran-2-yl)methyl-N-methylprop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26578639-0.05g	N-[(1-benzofuran-2-yl)methyl]-N-methylprop-2-enamide	2193937-96-9	95.0%	0.05g	$246.0	2025-03-20

N-(1-benzofuran-2-yl)methyl-N-methylprop-2-enamide Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
3. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
4. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
5. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere

Additional information on N-(1-benzofuran-2-yl)methyl-N-methylprop-2-enamide

Research Brief on N-(1-benzofuran-2-yl)methyl-N-methylprop-2-enamide (CAS: 2193937-96-9)

N-(1-benzofuran-2-yl)methyl-N-methylprop-2-enamide (CAS: 2193937-96-9) is a synthetic compound that has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound belongs to the benzofuran class of heterocyclic compounds, which are known for their diverse pharmacological activities. Recent studies have highlighted its role as a potential modulator of key biological pathways, including inflammation and oxidative stress. Researchers have synthesized and characterized N-(1-benzofuran-2-yl)methyl-N-methylprop-2-enamide using advanced spectroscopic techniques such as NMR and mass spectrometry, confirming its structural integrity and purity.

In vitro studies have demonstrated that this compound exhibits promising activity against a range of biological targets. For instance, it has shown inhibitory effects on certain enzymes involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that it may interact with specific receptors in the central nervous system, opening avenues for further exploration in neurological disorders.

One of the most notable aspects of N-(1-benzofuran-2-yl)methyl-N-methylprop-2-enamide is its synthetic versatility. Researchers have developed efficient and scalable methods for its production, which is crucial for future preclinical and clinical studies. The compound's stability under physiological conditions has also been investigated, with results indicating favorable pharmacokinetic properties.

Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic potential. Ongoing research is focused on structure-activity relationship (SAR) studies to identify derivatives with enhanced efficacy and reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into viable drug candidates.

In conclusion, N-(1-benzofuran-2-yl)methyl-N-methylprop-2-enamide represents a compelling area of research in the field of medicinal chemistry. Its unique structural features and biological activities make it a promising candidate for further development. Future studies should prioritize in vivo validation and comprehensive toxicological assessments to advance this compound toward clinical applications.